1,7-Dimethylindazol-3-amine
Overview
Description
1,7-Dimethylindazol-3-amine is a chemical compound with the molecular formula C9H11N3 and a molecular weight of 161.21 .
Molecular Structure Analysis
The InChI code for 1,7-Dimethylindazol-3-amine is1S/C9H11N3/c1-6-4-3-5-7-8(6)12(2)11-9(7)10/h3-5H,1-2H3,(H2,10,11) . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
1,7-Dimethylindazol-3-amine has a molecular weight of 161.21 . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Pseudo-Cross-Conjugated Mesomeric Betaines and N-Heterocyclic Carbenes
Research on 1,2-Dimethylindazolium-3-carboxylates, derivatives of indazole alkaloids, reveals their application in creating intermediary N-heterocyclic carbenes of indazole. These can be trapped with iso(thio)cyanates to form amidates, highlighting their potential in synthetic chemistry (Schmidt et al., 2006).
Experimental and Theoretical Properties of Nitrogen-Containing Compounds
A study on 5,5-dimethyl 3-amino-cyclohex-2-en-1-one (related to 1,7-Dimethylindazol-3-amine) explored its properties through experimental spectroscopies and theoretical study. This compound, used for synthesizing nitrogen-containing compounds, demonstrates the significance of such derivatives in molecular structure analysis and drug design (Fatima et al., 2021).
Atmospheric Chemistry
In atmospheric chemistry, amines, including those similar to 1,7-Dimethylindazol-3-amine, have been studied for their role in enhancing sulfuric acid-water nucleation. This research suggests their potential impact on atmospheric processes and climate studies (Kurtén et al., 2008).
Ligand Interaction with Ammonium Cations
The synthesis of a tetraazamacrocycle involving 1,7-Dimethylindazol-3-amine demonstrated its potential in binding NH4+ cations. This study has implications in understanding ligand-cation interactions, possibly influencing the development of new sensors or separation methods (Formica et al., 2003).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,7-dimethylindazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3/c1-6-4-3-5-7-8(6)12(2)11-9(7)10/h3-5H,1-2H3,(H2,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJQQRSXUODIGGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=NN2C)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,7-Dimethylindazol-3-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-fluorobenzyl)-3-(4-fluorophenyl)-7,9-dimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione](/img/structure/B2919578.png)
![3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-oxo-2H-chromen-6-yl)propanamide](/img/structure/B2919580.png)
![(2-Bromo-phenyl)-[4-(2,5-dimethyl-phenyl)-piperazin-1-yl]-methanone](/img/structure/B2919584.png)
![N-(3-chlorophenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2919585.png)
![9,10-dimethyl-5H-benzo[c]furo[3,2-g]chromene-5-thione](/img/structure/B2919586.png)
![3,4-Dihydro-2H-chromen-2-yl-[4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]methanone](/img/structure/B2919587.png)
![2-(3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoyl)-8-fluoro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one](/img/structure/B2919588.png)
![2-cyano-3-[4-(dimethylamino)phenyl]-N-(2-methylcyclohexyl)prop-2-enamide](/img/structure/B2919592.png)
![6-methyl-2-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]pyrimidine-4-carboxamide](/img/structure/B2919594.png)
